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Compound of Interest

Compound Name: N-Boc-5-bromoisoindoline

Cat. No.: B105167 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety and handling precautions for N-
Boc-5-bromoisoindoline (tert-butyl 5-bromo-1,3-dihydroisoindole-2-carboxylate), a key

intermediate in pharmaceutical research and development. Adherence to these guidelines is

crucial for ensuring a safe laboratory environment.

Chemical and Physical Properties
N-Boc-5-bromoisoindoline is a solid, semi-solid, or liquid substance with the molecular

formula C13H16BrNO2 and a molecular weight of 298.18 g/mol . While detailed physical

properties are not extensively documented in publicly available literature, the following table

summarizes key identifiers for this compound.
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Property Value Source

IUPAC Name
tert-butyl 5-bromo-1,3-dihydro-

2H-isoindole-2-carboxylate
Sigma-Aldrich

CAS Number 201940-08-1
MedChemExpress[1], Sigma-

Aldrich

Molecular Formula C13H16BrNO2
MedChemExpress[1], Sigma-

Aldrich

Molecular Weight 298.18 CyclicPharma

Physical Form
Solid or semi-solid or liquid or

lump
Sigma-Aldrich

Purity 95% Sigma-Aldrich

Hazard Identification and GHS Classification
N-Boc-5-bromoisoindoline is classified as a hazardous substance. The following table

outlines its GHS classification and associated hazard statements.

Classification Code Description Source

Acute toxicity, oral Category 4
H302: Harmful if

swallowed
MedChemExpress[1]

Skin

corrosion/irritation
Category 2

H315: Causes skin

irritation
MedChemExpress[1]

Serious eye

damage/eye irritation
Category 2A

H319: Causes serious

eye irritation
MedChemExpress[1]

Specific target organ

toxicity, single

exposure; Respiratory

tract irritation

Category 3
H335: May cause

respiratory irritation
MedChemExpress[1]

Signal Word: Warning[1]
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Hazard Pictogram:

alt text

Handling and Storage Precautions
Proper handling and storage are essential to minimize exposure and ensure the stability of N-
Boc-5-bromoisoindoline.

Handling:

Ventilation: Use only outdoors or in a well-ventilated area.[1]

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear safety glasses with side-shields or chemical goggles.

Skin Protection: Wear protective gloves (e.g., nitrile rubber) and a lab coat.

Respiratory Protection: If ventilation is inadequate, use a NIOSH-approved respirator.

Hygiene: Do not eat, drink, or smoke when using this product. Wash hands thoroughly after

handling.[1]

General Precautions: Avoid breathing dust, fume, gas, mist, vapors, or spray.[1]

Storage:

Conditions: Store in a dry, well-ventilated place. Keep the container tightly closed.

Temperature: Recommended storage temperature is 2-8°C, sealed in a dry environment.

First Aid Measures
In case of exposure, follow these first aid procedures immediately.
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Exposure Route First Aid Measures Source

Ingestion

If swallowed, call a poison

center or doctor/physician if

you feel unwell. Rinse mouth.

MedChemExpress[1]

Skin Contact

IF ON SKIN: Wash with plenty

of soap and water. If skin

irritation occurs: Get medical

advice/attention. Take off

contaminated clothing and

wash it before reuse.

MedChemExpress[1]

Eye Contact

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing. If eye

irritation persists: Get medical

advice/attention.

MedChemExpress[1]

Inhalation

IF INHALED: Remove victim to

fresh air and keep at rest in a

position comfortable for

breathing. Call a poison center

or doctor/physician if you feel

unwell.

MedChemExpress[1]

Spill and Disposal Procedures
Spill Response:

In the event of a spill, wear appropriate PPE and ensure adequate ventilation. Absorb the spill

with an inert material (e.g., sand, vermiculite) and place it in a suitable container for disposal.

Disposal:

Dispose of contents and container in accordance with local, regional, national, and international

regulations. Do not allow the product to enter drains or waterways.
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Experimental Workflow and Safety
The following diagram illustrates a general workflow for handling N-Boc-5-bromoisoindoline
in a laboratory setting, emphasizing key safety checkpoints.
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General Laboratory Workflow for Handling N-Boc-5-bromoisoindoline

Preparation
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Work-up & Purification

Post-Procedure

Don Personal Protective Equipment (PPE)
(Gloves, Goggles, Lab Coat)

Set up in a Ventilated Fume Hood

Weigh Compound

Dissolve in Appropriate Solvent

Perform Reaction under Inert Atmosphere (if required)

Monitor Reaction Progress

Quench Reaction

Extraction

Purification (e.g., Chromatography)

Store Product Appropriately (2-8°C)

Clean Glassware and Work Area

Dispose of Waste According to Regulations

Remove PPE
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Caption: General laboratory workflow for handling N-Boc-5-bromoisoindoline.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b105167?utm_src=pdf-body-img
https://www.benchchem.com/product/b105167?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b105167?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer: This guide is intended for informational purposes only and is not a substitute for a

comprehensive Safety Data Sheet (SDS) and professional safety training. Always consult the

most current SDS for N-Boc-5-bromoisoindoline from your supplier before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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